Cas no 1251321-97-7 (N-(cyanomethyl)-2-(1H-indol-3-yl)acetamide)

• Product Name: N-(cyanomethyl)-2-(1H-indol-3-yl)acetamide
• CAS No: 1251321-97-7
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• MDL: MFCD14605169
• CID: 5455685
• PubChem ID: 51091355
• Update Time: 2025-07-18

N-(cyanomethyl)-2-(1H-indol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-2-(1H-indol-3-yl)acetamide
• Z800018726
• 1251321-97-7
• EN300-23065631
• AKOS010511561

• MDL： MFCD14605169
• Inchi： 1S/C12H11N3O/c13-5-6-14-12(16)7-9-8-15-11-4-2-1-3-10(9)11/h1-4,8,15H,6-7H2,(H,14,16)
• InChI Key： HXLXBYBNULGMKY-UHFFFAOYSA-N
• SMILES： O=C(CC1=CNC2C=CC=CC1=2)NCC#N

Computed Properties

• Exact Mass: 213.090211983g/mol
• Monoisotopic Mass: 213.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on N-(cyanomethyl)-2-(1H-indol-3-yl)acetamide

Professional Introduction to N-(cyanomethyl)-2-(1H-indol-3-yl)acetamide (CAS No. 1251321-97-7)

N-(cyanomethyl)-2-(1H-indol-3-yl)acetamide, with the CAS number 1251321-97-7, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit intriguing biological activities, making it a subject of extensive study in medicinal chemistry. The structural features of this molecule, particularly the presence of a cyanomethyl group and an indole moiety, contribute to its unique chemical properties and potential therapeutic applications.

The indole scaffold is well-known for its role in various biological processes and has been extensively explored in the development of drugs targeting neurological disorders, cancer, and inflammatory conditions. The incorporation of the cyanomethyl group into the indole derivative enhances its interaction with biological targets, thereby modulating cellular signaling pathways. This modification has been shown to influence the compound's pharmacokinetic profile, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focusing on indole derivatives due to their demonstrated efficacy in preclinical studies. Specifically, N-(cyanomethyl)-2-(1H-indol-3-yl)acetamide has been investigated for its potential role in inhibiting key enzymes involved in cancer progression. Studies have suggested that this compound may interfere with the activity of enzymes such as tyrosine kinases and cyclooxygenases, which are crucial for tumor growth and metastasis. The cyanomethyl group is believed to play a critical role in these interactions by enhancing binding affinity to the target enzymes.

Moreover, the pharmacological properties of N-(cyanomethyl)-2-(1H-indol-3-yl)acetamide have been further explored in vitro and in vivo models. Preclinical studies have demonstrated that this compound exhibits significant anti-inflammatory and antioxidant effects. These properties are particularly relevant in the context of chronic diseases such as arthritis and neurodegenerative disorders, where inflammation and oxidative stress play pivotal roles. The indole moiety is known to possess potent antioxidant capabilities, while the cyanomethyl group contributes to the compound's ability to modulate inflammatory pathways.

The synthesis of N-(cyanomethyl)-2-(1H-indol-3-yl)acetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include the formation of the indole derivative followed by functionalization with the cyanomethyl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications of the indole core. These methods ensure that the desired structural features are incorporated accurately, which is crucial for maintaining biological activity.

The pharmacokinetic profile of N-(cyanomethyl)-2-(1H-indol-3-yl)acetamide has been carefully evaluated through various experimental models. Initial studies have indicated that this compound exhibits good oral bioavailability and moderate tissue distribution upon administration. The presence of the polar functional groups enhances its solubility in aqueous environments, which is beneficial for formulation development. Additionally, preliminary toxicology studies have shown that the compound is well-tolerated at therapeutic doses, suggesting its potential for safe clinical use.

In conclusion, N-(cyanomethyl)-2-(1H-indol-3-yl)acetamide (CAS No. 1251321-97-7) is a promising pharmacological agent with significant potential in therapeutic applications. Its unique structural features, particularly the combination of an indole moiety and a cyanomethyl group, contribute to its diverse biological activities. Ongoing research continues to uncover new mechanisms by which this compound can be utilized to address various diseases. As our understanding of its pharmacological properties advances, it is likely that N-(cyanomethyl)-2-(1H-indol-3-yl)acetamide will play an increasingly important role in future drug development strategies.